Cas no 154634-94-3 ((3S,5S)-3,5-Dimethylmorpholine hydrochloride)

• Product Name: (3S,5S)-3,5-Dimethylmorpholine hydrochloride
• CAS No: 154634-94-3
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD16036180
• CID: 1025156
• PubChem ID: 66876936
• Update Time: 2025-05-23

(3S,5S)-3,5-Dimethylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,5S)-3,5-Dimethylmorpholine hydrochloride
• (3S,5S)-3,5-Dimethyl-morpholine hydrochloride
• trans-3,5-Dimethylmorpholine HCl
• SBXQYCSQVMVHQR-GEMLJDPKSA-N
• 7763AA
• (3s,5s)-3,5-dimethylmorpholine hcl
• (3S,5S)-3,5-Dimethylmorpholine-HCl
• SB12135
• AX8229261
• J1128
• ST24020436
• (3S,5S)-3,5-Dimethylmorpholine--hydrogen chloride (1/1)
• DTXSID00735941
• MFCD16036180
• (3S,5S)-3,5-dimethylmorpholine;hydrochloride
• 154634-94-3
• CS-0147828
• SCHEMBL1013908
• (3S,5S)-3,5-Dimethyl-morpholine HCl
• AKOS016000187
• A883706
• AM10860
• AS-48131
• EN300-24135078
• (3S,5S)-3,5-Dimethylmorpholinehydrochloride
• F18925

• MDL： MFCD16036180
• Inchi： 1S/C6H13NO.ClH/c1-5-3-8-4-6(2)7-5;/h5-7H,3-4H2,1-2H3;1H/t5-,6-;/m0./s1
• InChI Key： SBXQYCSQVMVHQR-GEMLJDPKSA-N
• SMILES： Cl.O1C[C@H](C)N[C@@H](C)C1

Computed Properties

• Exact Mass: 151.07600
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Experimental Properties

• PSA: 21.26000
• LogP: 1.51400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (3S,5S)-3,5-Dimethylmorpholine hydrochloride

Introduction to (3S,5S)-3,5-Dimethylmorpholine Hydrochloride (CAS No. 154634-94-3)

The compound (3S,5S)-3,5-Dimethylmorpholine hydrochloride (CAS No. 154634-94-3) is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound belongs to the class of morpholines, which are six-membered heterocyclic amines containing an oxygen atom. The (3S,5S) stereochemistry of this compound is a critical feature that influences its physical and chemical properties, as well as its interactions in biological systems.

Recent advancements in synthetic chemistry have enabled the precise synthesis of (3S,5S)-3,5-Dimethylmorpholine hydrochloride, ensuring high purity and consistency. The compound is often used as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. Its ability to form stable salts with hydrochloric acid makes it highly soluble in aqueous solutions, which is advantageous for its application in drug delivery systems.

The stereochemistry of (3S,5S)-3,5-Dimethylmorpholine hydrochloride plays a pivotal role in its pharmacokinetic properties. Studies have shown that the (3S,5S) configuration enhances the compound's bioavailability and reduces potential side effects when used as a drug candidate. This has led to increased interest in this compound as a building block for novel therapeutic agents targeting various diseases.

In addition to its pharmaceutical applications, (3S,5S)-3,5-Dimethylmorpholine hydrochloride has found utility in materials science. Its unique chemical structure allows it to act as a versatile precursor for the synthesis of advanced polymers and coatings. Recent research has highlighted its potential in creating environmentally friendly materials with enhanced mechanical properties.

The synthesis of (3S,5S)-3,5-Dimethylmorpholine hydrochloride involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry. The use of chiral catalysts and asymmetric synthesis techniques has been instrumental in improving the yield and enantiomeric excess of this compound.

From an environmental perspective, the production and handling of (3S,5S)-3,5-Dimethylmorpholine hydrochloride must adhere to strict safety protocols to minimize ecological impact. Its biodegradability and toxicity profiles are currently under investigation to ensure sustainable practices in its industrial application.

In conclusion, (3S,5S)-3,5-Dimethylmorpholine hydrochloride (CAS No. 154634-94-3) is a versatile compound with promising applications across multiple disciplines. Its stereochemical specificity and unique chemical properties make it an invaluable tool for researchers and industry professionals alike.